3-(2-Furyl)propenoyl Chloride: Technical Safety & Handling Guide
3-(2-Furyl)propenoyl Chloride: Technical Safety & Handling Guide
Executive Summary
3-(2-Furyl)propenoyl chloride (also known as Furan-2-acryloyl chloride) is a highly electrophilic derivatizing agent used in the synthesis of heterocyclic pharmaceuticals and functional polymers. Its dual-hazard profile—combining the violent moisture sensitivity of an acid chloride with the acid-instability of the furan ring—demands a rigorous handling protocol.
Primary Risks:
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Immediate Hydrolysis: Reacts violently with atmospheric moisture to release Hydrogen Chloride (HCl) gas (respiratory threat) and heat.
-
Lachrymator: Potent eye and respiratory irritant even at low ppm.
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Substrate Instability: The furan moiety is susceptible to acid-catalyzed ring opening (polymerization/tarring) if the generated HCl is not immediately neutralized.
Part 1: Chemical Profile & Hazard Identification[1]
Physicochemical Properties
Researchers must treat this compound as a low-melting solid or supercooled liquid . Commercial samples often arrive as fused lumps or semi-solids, complicating transfer.
| Property | Value / Description | Operational Implication |
| CAS Number | 717-21-5 (General); 63485-67-6 ((E)-isomer) | Verify specific isomer requirements for stereoselective synthesis. |
| Physical State | Solid / Semi-solid (MP: ~25–30°C) | May require gentle warming (<35°C) to transfer as liquid. Do not chip solids (creates dust). |
| Reactivity | High (Electrophilic & Moisture Sensitive) | Must be handled under Argon or Nitrogen.[1] |
| Storage | 2–8°C, Inert Atmosphere | Moisture ingress causes container pressurization (HCl buildup). |
GHS Classification & H-Statements
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Skin Corr.[2][3] 1B (H314): Causes severe skin burns and eye damage.[4]
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Eye Dam. 1 (H318): Causes serious eye damage.
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EUH014/029: Reacts violently with water; contact with water liberates toxic gas.[2]
Part 2: The Mechanism of Hazard (The "Why")
To handle this compound safely, one must understand the causality of its reactivity. It is not merely "corrosive"; it is a self-accelerating hazard generator .
The Hydrolysis Cascade
Upon contact with moisture (mucous membranes or humidity), the acyl chloride bond cleaves.
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Thermal Expansion: The reaction is exothermic. In a closed waste container, this heat expands the evolved HCl gas, creating an explosion hazard.
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Furan Degradation: Unlike simple benzoyl chloride, the furan ring in this molecule is acid-sensitive. The generated HCl can attack the furan ring (Schiff base/enamine-like reactivity), leading to rapid polymerization and the formation of intractable black tars, which complicates cleanup and disposal.
Visualization: The Hazard Cascade
Caption: The dual-threat mechanism: HCl generation damages tissue while simultaneously degrading the reagent into hazardous tars.
Part 3: Engineering Controls & PPE
Engineering Controls
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Primary Containment: All transfers must occur in a Chemical Fume Hood or Glovebox .
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Atmosphere: Use a Schlenk line with dry Nitrogen or Argon.
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Trap System: If the reaction is run under reflux, the exhaust must pass through a base trap (NaOH solution) to neutralize evolved HCl.
Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with acid chlorides.
| PPE Type | Recommendation | Rationale |
| Gloves (Splash) | Double-gloved Nitrile (5 mil min) | Acceptable only for incidental splash. Change immediately upon contact. |
| Gloves (Handling) | Silver Shield / 4H (Laminate) | Required for spill cleanup or handling pure stock. Nitrile degrades rapidly against concentrated acid chlorides. |
| Eye Protection | Chemical Goggles + Face Shield | Safety glasses do not seal against HCl fumes which track moisture on the skin. |
| Respiratory | Full-face respirator (ABEK filter) | Only required if working outside a fume hood (e.g., spill response). |
Part 4: Operational Workflows
Safe Transfer Protocol (The "Melt-and-Move" Method)
Context: Chipping at a solid lump creates fine dust that reacts instantly with eye moisture. It is safer to transfer as a liquid.
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Warm Up: Remove the bottle from the fridge. Place it in a sealed Ziploc bag with desiccant. Allow it to reach room temperature (prevents condensation).
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Liquefy: If the solid is stubborn, gently warm the bottle (max 35°C) in a water bath while still sealed in the bag.
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Transfer:
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Option A (Syringe): Use a wide-bore needle and glass syringe (plastic syringes may swell).
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Option B (Cannula): If the scale is >10g, use positive pressure cannula transfer to the reaction vessel.
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Reaction Setup (Schotten-Baumann Conditions)
Because the furan ring is acid-sensitive, you must scavenge the HCl byproduct immediately.
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Reagent: 3-(2-Furyl)propenoyl chloride.
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Base: Pyridine or Triethylamine (Et3N) (at least 1.2 equivalents).
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Solvent: Dry DCM or THF.
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Procedure:
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Dissolve the nucleophile (amine/alcohol) and the Base in the solvent.
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Cool to 0°C.
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Add the acid chloride dropwise (diluted in solvent). Do not add neat.
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Why? This controls the exotherm and prevents local concentration of HCl which would destroy the furan ring.
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Quenching & Disposal (The "Ice-Base" Protocol)
CRITICAL: Never add water directly to the reaction pot.
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Prepare Quench Tank: A large beaker with crushed ice and saturated Sodium Bicarbonate (
) or Sodium Carbonate ( ).-
Note: The base is essential. Quenching with pure water generates acidic water, which degrades the furan product.
-
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Slow Addition: Pour the reaction mixture slowly onto the stirring ice/base slurry.
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CO2 Management: Expect vigorous foaming (
evolution). Allow to settle before adding more.
Visualization: Safe Handling Workflow
Caption: Step-by-step logic from storage to disposal, prioritizing moisture exclusion and HCl neutralization.
Part 5: Emergency Response
Spill Cleanup
Do NOT use water. Water will cause the spill to boil and release a cloud of HCl gas.
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Evacuate: Clear the immediate area.
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Absorb: Cover the spill with dry sand, vermiculite, or a specialized acid-neutralizing absorbent (e.g., sodium carbonate powder).
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Collect: Scoop the slurry into a container.
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Deactivate: Move the container to the fume hood. Very slowly add the absorbent mixture to a large volume of ice water/soda ash solution to quench.
First Aid
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Skin Contact: Immediate flush with water for 15 minutes.[3][4][5] Do not use "neutralizing" creams (they trap heat).
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Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen may be required (delayed pulmonary edema is a risk with HCl inhalation).
References
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National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
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European Chemicals Agency (ECHA). (2024). Substance Information: 3-(2-furyl)acryloyl chloride. [Link]
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Organic Syntheses. (1920-2024). General Procedures for Handling Acid Chlorides. [Link]
